Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

MEGA-10 comparison with alkyl glucosides

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl N-methylglucamide

CAS No.: 85261-20-7
Cat. No.: S572507

Core Properties at a Glance

Get Quote

Alkyl Glucoside (Representative: Decyl

Property MEGA-10 .
Glucoside, C10)
Chemical Name N-Decyl-N-methylglucamide Decyl Glucoside [2]
[1]
Chemical Class Fatty acid glucamide (non- Sugar ester (non-ionic) [3] [4]
ionic) [1]
Head Group N-Methylglucamide [1] Glucose [4]
Linkage Amide [1] Glycosidic (Ether) [3]
Typical Form Powder [1] Viscous liquid [2]
CMC (at 25°C) 4.8 mM [5] [6] Information Missing
HLB Value Information Missing 10-12 [2]

Krafft Temperature Information Missing
(Tw

Information Missing
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Experimental Data & Protocols

The quantitative data in the table above comes from specific experimental protocols. Here are the

methodologies for the key measurements that were cited.

¢ Critical Micelle Concentration (CMC) Determination for MEGA Surfactants [5] [6]

o Method: A continuous titration method using an environment-sensitive fluorescent probe (ANS,
8-anilino-1-naphthalenesulfonate).

o Procedure: The detergent was added continuously from a concentrated stock solution into a
saline buffer held in a temperature-controlled cuvette. The buffer contained the ANS probe.

o Measurement: The fluorescence of ANS increases significantly when it is incorporated into a
hydrophobic environment, such as a micelle. The CMC was identified as the concentration
point at which a sharp increase in fluorescence intensity was observed.

o Conditions: Measurements were taken across a temperature range of 5°C to 40°C.

¢ Surface Tension and Krafft Temperature Measurement for Sugar Esters [3]

o Surface Tension: Equilibrium surface tension isotherms were measured to obtain the Critical
Micelle Concentration (CMC), the surface tension at the CMC (ync), and the minimum area

per molecule at the air-water interface (Apin)-
o Krafft Temperature (Ty): The Krafft temperature, above which the surfactant forms micelles

and dissolves properly, was determined. This can be done visually by identifying the
temperature at which a surfactant solution becomes clear or via Differential Scanning
Calorimetry (DSC) analysis.

The following diagram illustrates the structural differences and the core experimental workflow for CMC

determination as described in the research.
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Molecular Structure

MEGA-10
Glucamide Head (Amide Linkage)

Experimental Workflow: Masurement

1. Prepare surfactant solution
with fluorescent probe (ANS)

l

2. Titrate concentrated
surfactant into solution

'

3. Monitor fluorescence
intensity

'

4. Identify CMC at the point
of sharp fluorescence increase

Click to download full resolution via product page

Summary and Key Differences

To summarize the findings for your guide:

¢ Structural Distinction: The primary difference lies in the chemical linkage. MEGA-10 features an
amide linkage integrating the head group, while Alkyl Glucosides have a glycosidic (ether) linkage
[3] [1]. This fundamental difference influences their hydrogen bonding capacity, stability, and
interaction with biological systems.

¢ Property Guidance: The data shows that MEGA-10 has a well-documented, low CMC of 4.8 mM [5]
[6]. For Alkyl Glucosides, while a specific CMC for Decyl Glucoside is missing in these results, the
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general trend is that CMC decreases with increasing alkyl chain length [3]. Their solubility is also
highly dependent on the anomeric configuration (a vs. 3) of the glycosidic bond [3].

e Application Context: Both are considered mild, biodegradable surfactants. MEGA surfactants are
noted in structural biology for extracting and stabilizing proteins [1]. Alkyl Glucosides are widely used
in eco-friendly cosmetics and cleaners for their gentle cleansing and emulsifying properties [4] [7].

How to Proceed with Your Comparison

The search results provide a solid foundation for comparing basic properties but are less detailed on direct

head-to-head performance in complex applications like drug development.

e For a Deeper Comparison: You may need to consult specialized scientific databases (e.g.,
SciFinder, Reaxys) for literature containing direct, comparative studies on the interaction of these
surfactants with specific protein targets or their performance in formulation stability assays.

¢ To Fill Data Gaps: Specifically searching for "critical micelle concentration (CMC) of decyl glucoside"
or "Krafft temperature of MEGA-10" could yield the missing quantitative data to make your tables
more complete.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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